Cas no 1804430-66-7 (6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1804430-66-7
• MF: C₇H₄Br₂F₂N₂O₂
• MW: 345.923666954041
• CID: 4864660
• Update Time: 2025-11-01

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4Br2F2N2O2/c8-2-4-3(6(10)11)1-5(9)12-7(4)13(14)15/h1,6H,2H2
• InChI Key： DZTYOQPTLQFHCK-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC(=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine

Introduction to 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1804430-66-7)

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1804430-66-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including bromine, difluoromethyl, and nitro groups, which contribute to its diverse chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, applications, and recent research developments.

The chemical structure of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine is particularly noteworthy due to the presence of multiple reactive functional groups. The bromine atoms at positions 6 and 3 provide opportunities for further derivatization and functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group at position 4 adds fluorine atoms, which are known for their ability to modulate the physicochemical properties of organic compounds, such as lipophilicity and metabolic stability. The nitro group at position 2 imparts strong electron-withdrawing properties, influencing the compound's reactivity and biological activity.

In terms of synthesis, 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine can be prepared through a series of well-defined chemical reactions. One common approach involves the bromination of a pyridine derivative followed by the introduction of the difluoromethyl and nitro groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal-catalyzed reactions has significantly improved yields and reduced byproduct formation.

The applications of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine are diverse and span multiple areas of research. In medicinal chemistry, this compound serves as a key intermediate in the development of novel therapeutic agents. Its unique combination of functional groups makes it an attractive scaffold for the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For example, recent studies have shown that derivatives of this compound exhibit potent antiproliferative activity against cancer cells, making them promising candidates for further drug development.

In addition to its medicinal applications, 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine has been explored for its potential use in agrochemicals. The presence of bromine and fluorine atoms can enhance the herbicidal or pesticidal properties of compounds derived from this scaffold. Research in this area is ongoing, with several studies reporting promising results in terms of efficacy and selectivity.

The biological activity of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine has been extensively studied using various in vitro and in vivo models. These studies have provided valuable insights into the mechanisms underlying its pharmacological effects. For instance, it has been shown that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. Furthermore, its ability to cross cell membranes due to its lipophilic nature enhances its bioavailability and therapeutic potential.

In conclusion, 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1804430-66-7) is a versatile organic compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new applications and optimize synthetic routes for this important compound.